Cas no 16583-04-3 (Benzoic acid,2-bromo-3,4,5,6-tetrafluoro-)

Benzoic acid,2-bromo-3,4,5,6-tetrafluoro- structure
16583-04-3 structure
Product Name:Benzoic acid,2-bromo-3,4,5,6-tetrafluoro-
CAS No:16583-04-3
MF:C7HBrF4O2
MW:272.979255437851
CID:136600
PubChem ID:17750845
Update Time:2025-04-19

Benzoic acid,2-bromo-3,4,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-bromo-3,4,5,6-tetrafluoro-
    • 2-BROMO-3,4,5,6-TETRAFLUOROBENZOIC ACID
    • 2-BrC6F4COOH
    • 2-Brom-3,4,5,6-tetrafluor-benzoesaeure
    • 2-Brom-3.4.5.6-tetrafluor-benzoesaeure
    • 2-Bromtetrafluorbenzoesaeure
    • AG-E-15436
    • AGN-PC-01LRHR
    • B161
    • CTK4D2183
    • FT-0611406
    • KB-21130
    • SCHEMBL9134557
    • 16583-04-3
    • AKOS015911893
    • DTXSID00590714
    • CSQFCJLDFYDOGY-UHFFFAOYSA-N
    • 2-Bromo-3,4,5,6-tetrafluorobenzoicacid
    • Inchi: 1S/C7HBrF4O2/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10/h(H,13,14)
    • InChI Key: CSQFCJLDFYDOGY-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C(=C(C=1C(=O)O)F)F)F)F

Computed Properties

  • Exact Mass: 271.90953
  • Monoisotopic Mass: 271.90960g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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